N-cycloheptyl-10-[4-(propan-2-yl)benzenesulfonyl]-5-thia-1,8,11,12-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,7,9,11-pentaen-7-amine

• IUPAC Name: N-cycloheptyl-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C23H27N5O2S2/c1-15(2)16-9-11-18(12-10-16)32(29,30)23-22-25-21(24-17-7-5-3-4-6-8-17)20-19(13-14-31-20)28(22)27-26-23/h9-15,17H,3-8H2,1-2H3,(H,24,25)
• InChI Key: UVVBABUNKAVQGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5CCCCCC5
• Molecular Formula: C23H27N5O2S2
• Molecular Weight: 469.6 g/mol
• CAS No.: 892739-73-0

Description

N-cycloheptyl-10-[4-(propan-2-yl)benzenesulfonyl]-5-thia-1,8,11,12-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,7,9,11-pentaen-7-amine is a useful research compound. Its molecular formula is C23H27N5O2S2 and its molecular weight is 469.62. The purity is usually 95%.
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Scientific Research Applications

Serotonin Receptor Antagonists

Compounds in the thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine family have been studied for their binding affinity to serotonin receptors. For example, derivatives have been prepared and evaluated for their ability to inhibit the functional cellular responses to serotonin, specifically targeting the 5-HT6 receptor. This research suggests potential applications in neurological and psychiatric disorders where serotonin regulation is a factor (Ivachtchenko et al., 2010).

Antimicrobial Agents

Novel series of triazolothienopyrimidines, which are structurally similar to the specified compound, have been synthesized and demonstrated antibacterial activity against various gram-positive and gram-negative bacteria. This suggests a potential application in developing new antimicrobial agents (Prasad et al., 2007).

Antitumor Activities

Research into derivatives of thieno[2,3-e][1,2,4]triazolo[1,5-a]pyrimidine has also shown promise in antitumor activity, with some compounds exhibiting potent cytotoxic effects in vitro against different human cancer cell lines. This indicates potential applications in cancer research and therapy (Ahmed et al., 2014).

Herbicidal Activity

Thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives have been explored for their herbicidal activity, offering potential applications in agriculture for weed control (De-long, 2005).